Cas no 79080-39-0 (1-Methyl-1H-pyrazole-3-carbonitrile)

• Product Name: 1-Methyl-1H-pyrazole-3-carbonitrile
• CAS No: 79080-39-0
• MF: C₅H₅N₃
• MW: 107.113300085068
• MDL: MFCD00466343
• CID: 562099
• PubChem ID: 12747510
• Update Time: 2025-11-06

1-Methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-3-carbonitrile
• 1H-pyrazole-3-carbonitrile, 1-methyl-
• FT-0683798
• 3-Cyano-1-methyl-1H-pyrazole
• A864920
• 1-METHYL-1H-PYRAZOL-3-YL CYANIDE
• DTXSID90508787
• SCHEMBL721891
• PS-9300
• EN300-86133
• PB29091
• CS-0045058
• AKOS000309990
• 79080-39-0
• 3-cyano-1-methylpyrazole
• BB 0262258
• AMY32863
• MFCD00466343
• SY064603
• UOQLZFAAFSUXFE-UHFFFAOYSA-N
• 1-methylpyrazole-3-carbonitrile
• Z1116334547
• 1-Methyl-1H-pyrazole-3-carbonitrile (ACI)
• DTXCID00459594
• ALBB-013983
• BBL039933
• DB-075549
• STK349582

• MDL： MFCD00466343
• Inchi： 1S/C5H5N3/c1-8-3-2-5(4-6)7-8/h2-3H,1H3
• InChI Key： UOQLZFAAFSUXFE-UHFFFAOYSA-N
• SMILES： N#CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 107.048347172 g/mol
• Monoisotopic Mass: 107.048347172 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 107.11
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.121
• Melting Point: 41.5 °C
• Boiling Point: 230.2°C at 760 mmHg
• Flash Point: 93.033°C
• Refractive Index: 1.579

1-Methyl-1H-pyrazole-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Methyl-1H-pyrazole-3-carbonitrile

1-Methyl-1H-pyrazole-3-carbonitrile: A Comprehensive Overview

1-Methyl-1H-pyrazole-3-carbonitrile (CAS No. 79080-39-0) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, also known as methylpyrazolone nitrile, belongs to the class of heterocyclic compounds, specifically pyrazoles, which are widely studied for their unique chemical properties and reactivity. The structure of 1-Methyl-1H-pyrazole-3-carbonitrile consists of a pyrazole ring substituted with a methyl group at position 1 and a cyano group at position 3, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of 1-Methyl-1H-pyrazole-3-carbonitrile as a key building block in the construction of bioactive molecules. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, has made it an essential component in the development of novel pharmaceutical agents. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities, making them promising candidates for drug discovery.

The synthesis of 1-Methyl-1H-pyrazole-3-carbonitrile involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common method involves the condensation of β-diketones with ammonia or ammonium salts, followed by substitution reactions to introduce the methyl and cyano groups. Researchers have optimized these reactions to improve yield and purity, ensuring that the compound meets the high standards required for industrial and academic applications.

In terms of chemical properties, 1-Methyl-1H-pyrazole-3-carbonitrile is known for its stability under mild conditions and its ability to participate in both nucleophilic and electrophilic reactions. Its cyano group imparts electron-withdrawing effects, which can influence the reactivity of the pyrazole ring. This makes it an ideal substrate for exploring reactivity patterns in heterocyclic chemistry. Recent studies have also focused on its role as a ligand in transition metal catalysis, where it has been shown to enhance catalytic efficiency in certain reactions.

The application of 1-Methyl-1H-pyrazole-3-carbonitrile extends beyond traditional organic synthesis. It has found use in materials science as a precursor for functional materials, such as conductive polymers and coordination polymers. For example, its ability to coordinate with metal ions has led to the development of novel materials with potential applications in sensing and catalysis.

Moreover, 1-Methyl-1H-pyrazole-3-carbonitrile has been explored as a component in agrochemicals due to its potential pesticidal activity. Recent research has focused on optimizing its structure to enhance bioavailability and reduce environmental impact, paving the way for its use in sustainable agriculture.

In conclusion, 1-Methyl-1H-pyrazole-3-carbonitrile (CAS No. 79080-39-0) is a multifaceted compound with significant implications across various disciplines. Its unique chemical properties, combined with recent advancements in synthetic and applied chemistry, position it as a key player in the development of new materials and therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.